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Compound of Interest

Compound Name: Methyltriacetoxysilane

Cat. No.: B1584567

This guide provides an overview of the fundamental physicochemical properties of
methyltriacetoxysilane, a compound of significant interest to researchers, scientists, and
professionals in drug development.

Core Molecular Data

Methyltriacetoxysilane is an organosilicon compound that serves as a versatile cross-linking
agent and adhesion promoter in various industrial and scientific applications. Its core molecular
and physical properties are summarized below.

Property Value Source
Molecular Formula C7H1206Si [1112][3]
Linear Formula (CH3CO2)3SiCHs [4]
Molecular Weight 220.25 g/mol [11[3114]
Alternate Molecular Weight 220.2521 g/mol [2]

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula, such as
those utilized by the National Institute of Standards and Technology (NIST), typically involve a
combination of mass spectrometry and elemental analysis.
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Mass Spectrometry for Molecular Weight Determination:

o Sample Preparation: A dilute solution of methyltriacetoxysilane is prepared in a suitable
volatile solvent.

 lonization: The sample is introduced into the mass spectrometer and ionized, often using
electron ionization (ElI).

e Mass Analysis: The ionized fragments are separated based on their mass-to-charge ratio.

o Detection: The detector records the abundance of each ion, generating a mass spectrum.
The molecular ion peak in the spectrum corresponds to the molecular weight of the
compound.

Elemental Analysis for Molecular Formula Determination:

o Combustion: A precisely weighed sample of methyltriacetoxysilane is combusted in a
furnace with excess oxygen.

e Gas Separation: The combustion products (COz, H20, and SiO3z) are passed through a
series of absorbent traps to separate them.

e Quantification: The mass of each trapped component is determined, from which the
percentage composition of carbon, hydrogen, and silicon in the original sample can be
calculated.

o Formula Determination: The empirical formula is determined from the percentage
composition, and in conjunction with the molecular weight from mass spectrometry, the
molecular formula is established.

Logical Relationship of Methyltriacetoxysilane
Properties

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of methyltriacetoxysilane.
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Relationship between name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. METHYLTRIACETOXYSILANE, 95% | [gelest.com]

¢ 2. Methyltriacetoxysilane [webbook.nist.gov]

» 3. fishersci.com [fishersci.com]

¢ 4. Triacetoxy(methyl)silane technical grade, 90 4253-34-3 [sigmaaldrich.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide on Methyltriacetoxysilane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b158456 7#methyltriacetoxysilane-molecular-weight-
and-formula]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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